(Z)-4-((E)-2-(4-(dimethylamino)benzylidene)hydrazinyl)-4-oxobut-2-enoic acid
Description
(Z)-4-((E)-2-(4-(dimethylamino)benzylidene)hydrazinyl)-4-oxobut-2-enoic acid, also known as CAY10585, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to inhibit the growth of cancer cells and has also been investigated for its potential use as an anti-inflammatory agent.
Scientific Research Applications
Pharmaceutical Industry
Hydrazine derivatives are used in the synthesis of various molecules with biological activity. They can serve as intermediates in the production of pharmaceuticals .
High Energy Materials
Due to their reactivity, some hydrazine derivatives are explored for use in rocket propulsion as fuel .
Nanomaterials Synthesis
Hydrazine derivatives can play a role in the synthesis of nanomaterials, which have applications in electronics, medicine, and other technologies .
Agriculture
Some hydrazine derivatives are used in the manufacture of biodegradable pesticides and herbicides .
Water Treatment
They can act as boiler feedwater deoxygenating agents to remove oxygen and prevent corrosion .
Plastic Industry
Hydrazine derivatives are involved in the production of foamed plastics .
These are just a few examples based on the general uses of hydrazine derivatives. For a more detailed analysis specific to “(Z)-4-((E)-2-(4-(dimethylamino)benzylidene)hydrazinyl)-4-oxobut-2-enoic acid”, further research and experimentation would be necessary.
Inorganic Hydrazine Derivatives: Synthesis, Properties and Applications Hydrazine and Its Derivatives
properties
IUPAC Name |
(Z)-4-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-4-oxobut-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c1-16(2)11-5-3-10(4-6-11)9-14-15-12(17)7-8-13(18)19/h3-9H,1-2H3,(H,15,17)(H,18,19)/b8-7-,14-9+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCEORASPNZXPML-JEHBAHQJSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=NNC(=O)C=CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=N/NC(=O)/C=C\C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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